Cas no 2138108-96-8 (5-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-1,2,4-triazole)

• Product Name: 5-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-1,2,4-triazole
• CAS No: 2138108-96-8
• MF: C₁₁H₁₈BrN₃
• MW: 272.184721469879
• CID: 5995570
• PubChem ID: 165963959
• Update Time: 2025-06-09

5-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-1157538
• 5-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-1,2,4-triazole
• 2138108-96-8

• Inchi： 1S/C11H18BrN3/c1-3-8-4-5-9(12)6-10(8)11-13-7-14-15(11)2/h7-10H,3-6H2,1-2H3
• InChI Key： LBGFCVSPWJMTCM-UHFFFAOYSA-N
• SMILES： BrC1CCC(CC)C(C2=NC=NN2C)C1

Computed Properties

• Exact Mass: 271.06841g/mol
• Monoisotopic Mass: 271.06841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.7Ų

Additional information on 5-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-1,2,4-triazole

Introduction to 5-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-1,2,4-triazole (CAS No. 2138108-96-8)

The compound 5-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-1,2,4-triazole (CAS No. 2138108-96-8) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, characterized by its triazole core and substituted cyclohexyl group, has garnered attention for its potential applications in drug discovery and therapeutic development. The structural motif of this molecule combines a brominated aromatic ring with an ethyl-substituted cyclohexyl moiety, which contributes to its unique chemical properties and biological activity.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of triazole derivatives in the design of novel pharmacophores. The triazole ring system is known for its versatility in medicinal chemistry, often serving as a key structural element in drugs targeting various diseases. The presence of a methyl group at the 1-position of the triazole ring further modulates the electronic and steric properties of the molecule, enhancing its interactions with biological targets. This compound exemplifies how structural modifications can fine-tune pharmacological profiles, making it a promising candidate for further investigation.

In the context of drug development, compounds like 5-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-1,2,4-triazole are of particular interest due to their potential to interact with biological pathways associated with inflammation, infection, and other pathological conditions. The bromo substituent on the aromatic ring is a common feature in bioactive molecules, often contributing to their binding affinity and metabolic stability. Additionally, the ethylcyclohexyl side chain introduces conformational flexibility, which can be exploited to optimize receptor binding and reduce off-target effects.

Current studies in medicinal chemistry have demonstrated that derivatives of 1H-1,2,4-triazole exhibit diverse biological activities. For instance, some triazole-based compounds have shown efficacy against bacterial infections by inhibiting essential enzymatic pathways. The structural features of 5-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-1,2,4-triazole suggest that it may possess similar antimicrobial properties or could be modified to target other therapeutic areas. The combination of a brominated aromatic system with a cyclohexyl group creates a scaffold that is both rigid enough to maintain specific interactions but flexible enough to allow for further derivatization.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in modern pharmaceutical synthesis. Key steps include the formation of the triazole ring through cycloaddition reactions and subsequent functionalization at the 5-position with a bromo-substituted cyclohexyl group. The introduction of the methyl group at the 1-position typically involves alkylation or methylation techniques under controlled conditions to ensure regioselectivity and high yield. These synthetic strategies underscore the importance of precision in chemical transformations when designing novel bioactive molecules.

From a biological perspective, understanding the interactions between this compound and potential targets is crucial for evaluating its therapeutic potential. Computational modeling and experimental techniques such as X-ray crystallography are employed to elucidate binding modes and identify key residues involved in receptor interactions. The presence of both hydrophobic and polar functional groups in 5-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-1,2,4-triazole allows it to engage multiple binding sites simultaneously, which could enhance its efficacy as a drug candidate.

The field of pharmaceutical research continues to evolve with advancements in synthetic methodologies and high-throughput screening technologies. This compound serves as an example of how traditional heterocyclic scaffolds can be repurposed or modified to address unmet medical needs. By leveraging structural diversity and incorporating functional groups that enhance bioavailability and target specificity, researchers can develop next-generation therapeutics with improved pharmacokinetic profiles.

In conclusion,5-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-1,2,4-triazole (CAS No. 2138108-96-8) represents a compelling subject for further investigation in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts aimed at developing novel treatments for various diseases. As research progresses, this compound may pave the way for new therapeutic strategies that combine structural innovation with rigorous biological evaluation.